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Introduction
Asthma is a chronic inflammatory disease of the airways characterized by airway

hyperresponsiveness (AHR), mucus hypersecretion, and airway remodeling. Leukotrienes, a

class of inflammatory lipid mediators, are known to play a crucial role in the pathophysiology of

asthma. They are responsible for potent bronchoconstriction, increased vascular permeability,

and recruitment of inflammatory cells, particularly eosinophils, into the airways.[1][2]

The biosynthesis of leukotrienes is initiated by the enzyme 5-lipoxygenase (5-LOX), which

converts arachidonic acid into leukotriene A4 (LTA4). ZD 2138 is a potent and selective inhibitor

of 5-lipoxygenase, and by blocking this key enzyme, it effectively reduces the production of all

leukotrienes.[3] This mechanism of action makes ZD 2138 a promising therapeutic candidate

for the treatment of asthma.

These application notes provide a comprehensive guide for the in vivo evaluation of ZD 2138 in

a murine model of ovalbumin (OVA)-induced allergic asthma. The protocols detailed below
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cover the induction of the asthma phenotype, administration of the test compound, and

subsequent evaluation of key asthma-related endpoints.
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Caption: Leukotriene synthesis pathway and the inhibitory action of ZD 2138 on 5-LOX.

Experimental Design and Workflow
The following diagram outlines the general workflow for an in vivo study of ZD 2138 in an OVA-

induced asthma model.
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Caption: Experimental workflow for the in vivo evaluation of ZD 2138.

Materials and Reagents
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Material/Reagent Supplier (Example) Catalog Number (Example)

ZD 2138 Tocris Bioscience 1234

Ovalbumin (OVA), Grade V Sigma-Aldrich A5503

Aluminum Hydroxide (Alum) Thermo Fisher Scientific 77161

Methacholine Chloride Sigma-Aldrich A2251

Phosphate-Buffered Saline

(PBS)
Gibco 10010023

Formalin, 10% Neutral

Buffered
Sigma-Aldrich HT501128

Hematoxylin and Eosin (H&E)

Stains
Leica Biosystems Multiple

Periodic Acid-Schiff (PAS)

Stain Kit
Sigma-Aldrich 395B

ELISA Kits for IL-4, IL-5, IL-13 R&D Systems Multiple

Animal Model
Species: Mouse Strain: BALB/c (known to mount a strong Th2-biased immune response) Age:

6-8 weeks Sex: Female (often exhibit a more robust inflammatory response in this model)

Housing: Specific pathogen-free (SPF) conditions with a 12-hour light/dark cycle and ad libitum

access to food and water.

Experimental Protocols
Ovalbumin (OVA)-Induced Allergic Asthma Model
This protocol is adapted from established methods to induce a robust allergic asthma

phenotype in mice.

Sensitization:
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On Day 0 and Day 14, sensitize each mouse with an intraperitoneal (i.p.) injection of 200 µL

of a solution containing 50 µg of OVA emulsified in 2 mg of aluminum hydroxide in sterile

PBS.

The control group should receive an i.p. injection of PBS with aluminum hydroxide only.

Challenge:

On Days 21, 22, and 23, challenge the sensitized mice by placing them in a whole-body

plethysmography chamber and exposing them to an aerosol of 1% (w/v) OVA in sterile PBS

for 30 minutes.

The control group should be challenged with an aerosol of sterile PBS only.

ZD 2138 Dosing Regimen
Based on preclinical studies with the 5-LOX inhibitor zileuton, a starting dose for ZD 2138 can

be estimated. Dose-response studies are recommended to determine the optimal dose.

Compound Vehicle
Route of
Administration

Dosage
Dosing
Schedule

ZD 2138

0.5%

Carboxymethylce

llulose (CMC) in

water

Oral Gavage

(p.o.)

10, 30, 100

mg/kg

Once daily, 1

hour prior to

each OVA

challenge

Vehicle Control
0.5% CMC in

water

Oral Gavage

(p.o.)
-

Once daily, 1

hour prior to

each OVA

challenge

Positive Control

(e.g.,

Dexamethasone)

Saline
Intraperitoneal

(i.p.)
1 mg/kg

Once daily, 1

hour prior to

each OVA

challenge

Measurement of Airway Hyperresponsiveness (AHR)
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AHR is a hallmark of asthma and can be assessed by measuring the bronchoconstrictive

response to methacholine.

24 hours after the final OVA challenge (Day 24), place the mice in a whole-body

plethysmograph and allow them to acclimatize for 30 minutes.

Record baseline Penh (enhanced pause) values for 3 minutes.

Expose the mice to nebulized PBS for 3 minutes and record the response.

Subsequently, expose the mice to increasing concentrations of nebulized methacholine (e.g.,

3.125, 6.25, 12.5, 25, 50 mg/mL) for 3 minutes at each concentration.

Record Penh values for 3 minutes following each methacholine concentration.

Bronchoalveolar Lavage (BAL) and Fluid Analysis
BAL is performed to collect cells and fluid from the lower airways for analysis of inflammation.

Immediately following AHR measurement, euthanize the mice with an overdose of an

appropriate anesthetic.

Expose the trachea and make a small incision.

Insert a cannula into the trachea and secure it with a suture.

Instill 0.5 mL of ice-cold PBS into the lungs and gently aspirate. Repeat this process three

times, pooling the recovered fluid (BALF).

Centrifuge the BALF at 300 x g for 10 minutes at 4°C.

Collect the supernatant for cytokine analysis (e.g., IL-4, IL-5, IL-13) using ELISA.

Resuspend the cell pellet in 1 mL of PBS.

Determine the total cell count using a hemocytometer.

Prepare cytospin slides and stain with a Wright-Giemsa stain for differential cell counting

(macrophages, eosinophils, neutrophils, lymphocytes).
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Lung Histology
Histological analysis of lung tissue provides a qualitative and quantitative assessment of airway

inflammation and remodeling.

After BAL, perfuse the lungs with PBS through the right ventricle to remove blood.

Inflate the lungs with 10% neutral buffered formalin at a constant pressure of 25 cm H₂O.

Excise the lungs and immerse them in 10% neutral buffered formalin for 24 hours for fixation.

Process the fixed lungs, embed them in paraffin, and cut 5 µm sections.

Stain sections with Hematoxylin and Eosin (H&E) to assess peribronchial and perivascular

inflammation.

Stain sections with Periodic Acid-Schiff (PAS) to identify and quantify goblet cell hyperplasia

and mucus production.

Score the stained sections for inflammation and goblet cell hyperplasia in a blinded manner.

Data Presentation
The following tables provide a template for summarizing the quantitative data obtained from the

in vivo study.

Table 1: Effect of ZD 2138 on Airway Hyperresponsiveness (Penh) in OVA-Challenged Mice
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Treatme
nt
Group

Baselin
e

PBS
3.125
mg/mL
MCh

6.25
mg/mL
MCh

12.5
mg/mL
MCh

25
mg/mL
MCh

50
mg/mL
MCh

Naive +

Vehicle

OVA +

Vehicle

OVA +

ZD 2138

(10

mg/kg)

OVA +

ZD 2138

(30

mg/kg)

OVA +

ZD 2138

(100

mg/kg)

OVA +

Dexamet

hasone

(1 mg/kg)

Table 2: Effect of ZD 2138 on Inflammatory Cell Infiltration in BAL Fluid
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Treatment
Group

Total Cells
(x10⁵)

Macrophag
es (x10⁵)

Eosinophils
(x10⁵)

Neutrophils
(x10⁴)

Lymphocyt
es (x10⁴)

Naive +

Vehicle

OVA +

Vehicle

OVA + ZD

2138 (10

mg/kg)

OVA + ZD

2138 (30

mg/kg)

OVA + ZD

2138 (100

mg/kg)

OVA +

Dexamethaso

ne (1 mg/kg)

Table 3: Effect of ZD 2138 on Th2 Cytokine Levels in BAL Fluid
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Treatment Group IL-4 (pg/mL) IL-5 (pg/mL) IL-13 (pg/mL)

Naive + Vehicle

OVA + Vehicle

OVA + ZD 2138 (10

mg/kg)

OVA + ZD 2138 (30

mg/kg)

OVA + ZD 2138 (100

mg/kg)

OVA +

Dexamethasone (1

mg/kg)

Table 4: Effect of ZD 2138 on Lung Inflammation and Goblet Cell Hyperplasia

Treatment Group Inflammation Score (0-4) Goblet Cell Score (0-4)

Naive + Vehicle

OVA + Vehicle

OVA + ZD 2138 (10 mg/kg)

OVA + ZD 2138 (30 mg/kg)

OVA + ZD 2138 (100 mg/kg)

OVA + Dexamethasone (1

mg/kg)

Conclusion
The protocols and methodologies outlined in these application notes provide a robust

framework for the preclinical in vivo evaluation of the 5-LOX inhibitor ZD 2138 for the treatment

of asthma. By utilizing a well-established murine model of allergic asthma and assessing key
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pathological endpoints, researchers can effectively determine the therapeutic potential of ZD
2138 and elucidate its mechanism of action in a relevant disease context. Careful adherence to

these protocols will ensure the generation of high-quality, reproducible data to support further

drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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